Cas no 69673-83-2 (1-Propanone,1-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-)

• Product name: 1-Propanone,1-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-
• CAS No: 69673-83-2
• MF: C₁₂H₁₆O₂
• MW: 192.25424
• MDL: MFCD21607784
• CID: 524760
• PubChem ID: 44146074

1-Propanone,1-(3,4-dimethylphenyl)-2-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-
• 1-(3,4-dimethylphenyl)-2-hydroxy-2-methylpropan-1-one
• 2-hydroxy-2,3',4'-trimethylpropiophenone
• 1-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-propan-1-one
• 69673-83-2
• SCHEMBL7640361
• E79679
• DTXSID30219966
• NS00036916
• EINECS 274-072-9

• MDL： MFCD21607784
• Inchi： InChI=1S/C12H16O2/c1-8-5-6-10(7-9(8)2)11(13)12(3,4)14/h5-7,14H,1-4H3
• InChI Key： CWMPTHCXPDLJNJ-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)C(=O)C(C)(C)O)C

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.044
• Boiling Point: 313.5°Cat760mmHg
• Flash Point: 132.7°C
• Refractive Index: 1.528
• PSA: 37.3